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Compound of Interest

Compound Name: 4-tert-Butylbenzonitrile

Cat. No.: B1266226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-tert-butylbenzonitrile. The information is curated for researchers, scientists,

and professionals in drug development who utilize this compound as a key intermediate in the

synthesis of pharmaceuticals, agrochemicals, and high-performance pigments.[1][2][3] This

document summarizes essential quantitative data, details relevant experimental protocols, and

presents a logical workflow for its characterization.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 4-tert-
butylbenzonitrile, facilitating easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₁₃N [1][2]

Molecular Weight 159.23 g/mol [1][2][4][5]

CAS Number 4210-32-6 [1][2][5][6]

Appearance Clear colorless liquid [4][7]

Melting Point 12-14 °C [8]

Boiling Point 258 °C (lit.) [4][7][8]

Density 0.94 g/mL at 25 °C (lit.) [4][7]

Refractive Index n20/D 1.518 (lit.) [7][8]

Flash Point >230 °F (>110 °C) [4]

Log P (Octanol-Water Partition

Coefficient)
2.38 to 3.1 [1]

Solubility

Enhanced solubility in organic

solvents due to the tert-butyl

group.

[2]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of 4-tert-
butylbenzonitrile are outlined below. These protocols are based on standard laboratory

techniques.

1. Determination of Melting Point

The melting point of 4-tert-butylbenzonitrile, which is near room temperature, can be

determined using a capillary tube method with a suitable cooling and heating apparatus.

Apparatus: Thiele tube or a calibrated melting point apparatus, thermometer, capillary tubes.

[9]

Procedure:
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A small amount of liquid 4-tert-butylbenzonitrile is introduced into a capillary tube, which

is then sealed.

The capillary tube is attached to a thermometer.

The assembly is placed in a cooling bath (e.g., an ice-water bath) to solidify the sample.

The bath is then slowly heated at a rate of approximately 1-2°C per minute near the

expected melting point.[9]

The temperature at which the solid first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.[10]

2. Determination of Boiling Point

The boiling point is determined using the capillary tube method in a heating bath.

Apparatus: Thiele tube or an oil bath, small test tube, thermometer, capillary tube sealed at

one end.[11][12][13]

Procedure:

A small amount of 4-tert-butylbenzonitrile is placed in a small test tube.

A capillary tube, sealed at one end, is placed inverted into the test tube.[11]

The test tube is attached to a thermometer and heated in a Thiele tube or oil bath.

The bath is heated slowly and uniformly.[11]

The temperature at which a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube is noted. This is the boiling point.[11]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is employed to determine the purity of 4-tert-butylbenzonitrile and to confirm its

molecular weight.
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Instrumentation: Agilent 8890 GCMS or similar.[14]

Sample Preparation: A dilute solution of 4-tert-butylbenzonitrile (approximately 10 µg/mL)

is prepared in a volatile organic solvent such as acetone or dichloromethane.[15][16]

GC Conditions:

Injector Temperature: 275°C.[17]

Column: A non-polar capillary column (e.g., DB-5).[16]

Oven Program: An initial temperature of 60°C, held for 2 minutes, then ramped to 280°C at

a rate of 10°C/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[15]

Mass Range: m/z 50-300.

Data Analysis: The retention time of the peak corresponding to 4-tert-butylbenzonitrile is

used to assess purity, and the mass spectrum is analyzed to confirm the molecular ion peak

and fragmentation pattern.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure of 4-tert-
butylbenzonitrile.

Sample Preparation: 5-10 mg of 4-tert-butylbenzonitrile is dissolved in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube.[18]

¹H NMR Spectroscopy: The spectrum will show characteristic signals for the aromatic

protons and the tert-butyl protons. The integration of these signals will be proportional to the

number of protons.

¹³C NMR Spectroscopy: The spectrum will show distinct peaks for each unique carbon atom

in the molecule, including the quaternary carbons of the tert-butyl group and the nitrile
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carbon.

5. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in 4-tert-butylbenzonitrile.

Sample Preparation: As 4-tert-butylbenzonitrile is a liquid at room temperature, a neat

spectrum can be obtained by placing a drop of the liquid between two salt plates (e.g., NaCl

or KBr).[19]

Data Acquisition: The sample is placed in the IR spectrometer, and the spectrum is recorded.

Expected Absorptions: The spectrum will show a characteristic strong absorption for the

nitrile (C≡N) stretching vibration around 2230 cm⁻¹. It will also display absorptions

corresponding to C-H stretching of the aromatic ring and the tert-butyl group, and C=C

stretching of the aromatic ring.

Visualizations
The following diagram illustrates a typical experimental workflow for the physicochemical

characterization of a synthesized batch of 4-tert-butylbenzonitrile.
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Caption: Workflow for the physicochemical characterization of 4-tert-butylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1266226
https://www.chemimpex.com/products/17001
https://www.alzchem.com/en/4-tert-butylbenzonitrile/
http://www.chemical-suppliers.eu/enp/tert-butylbenzonitrile-PX60808
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzonitrile
https://cymitquimica.com/products/3B-B1576/4-tert-butylbenzonitrile/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5208423.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5208423_EN.htm
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.emeraldcloudlab.com/helpfiles/experimentgcms
https://www.memphis.edu/chem/faculty-burkey/4416assignments/4406%20GC-MS%20procedure%20and%20background.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://chemlab.truman.edu/files/2015/07/gcms.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://www.webassign.net/sample/ncsumeorgchem1/lab_2/manual.html
https://www.benchchem.com/product/b1266226#physicochemical-properties-of-4-tert-butylbenzonitrile
https://www.benchchem.com/product/b1266226#physicochemical-properties-of-4-tert-butylbenzonitrile
https://www.benchchem.com/product/b1266226#physicochemical-properties-of-4-tert-butylbenzonitrile
https://www.benchchem.com/product/b1266226#physicochemical-properties-of-4-tert-butylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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